Cas no 1367935-52-1 (1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine)

• Product Name: 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine
• CAS No: 1367935-52-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5304158
• Update Time: 2026-03-10

1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{PYRROLO[2,1-F][1,2,4]TRIAZIN-2-YL}METHANAMINE
• Pyrrolo[2,1-f][1,2,4]triazine-2-methanamine
• 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine

• Inchi： 1S/C7H8N4/c8-4-7-9-5-6-2-1-3-11(6)10-7/h1-3,5H,4,8H2
• InChI Key： ZIHSDZPSBAMKFE-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C=NC(CN)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: -0.7
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine

Introduction to 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine (CAS No. 1367935-52-1)

1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine, with the CAS number 1367935-52-1, is a compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and therapeutic potential. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and current research trends surrounding this intriguing molecule.

The chemical structure of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine is characterized by a pyrrolo[2,1-f][1,2,4]triazine core linked to a methanamine group. This unique structural arrangement confers the compound with a range of interesting properties that make it a valuable candidate for various pharmaceutical applications. The pyrrolo[2,1-f][1,2,4]triazine moiety is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets.

The synthesis of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine has been explored through several methodologies. One common approach involves the reaction of 2-chloropyrrolo[2,1-f][1,2,4]triazine with an appropriate amine under suitable conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis route that significantly reduced reaction time and improved yield.

The biological properties of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine have been extensively investigated in both in vitro and in vivo studies. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. A study conducted by the National Institutes of Health (NIH) demonstrated that 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine effectively inhibited the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. Additionally, its anti-inflammatory effects were highlighted in a 2023 publication in the Journal of Medicinal Chemistry, where it was found to reduce inflammation in animal models of arthritis.

The therapeutic potential of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine extends beyond cancer and inflammation. Recent studies have also explored its neuroprotective properties. A 2023 study published in the journal Neuropharmacology reported that this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is believed to involve the modulation of oxidative stress and mitochondrial function.

In addition to its direct biological activities, 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine has shown promise as a scaffold for drug discovery and development. Its structural flexibility allows for the introduction of various functional groups that can enhance its pharmacological properties. For example, a 2023 study published in the European Journal of Medicinal Chemistry described the synthesis and evaluation of several derivatives of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine, which exhibited improved potency and selectivity against specific targets.

The safety profile of 1-{pyrrolo[2,1-f][1,2,4]triazin-2-yl}methanamine is an important consideration for its potential clinical applications. Preclinical studies have generally shown favorable safety profiles with no significant toxicity observed at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-{pyrrolo[2 , １ -f ] [ １ , ２ , ４ ] triazin -２ - yl } methanamine strong > (CAS No .< strong > １３６７９３５ -５２ -１ strong >) represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , combined with recent advances in synthetic chemistry , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications , this compound is poised to play a significant role in the future landscape of medicinal chemistry and pharmaceutical research . p >